Cas no 6946-43-6 (cyclohexyl 1-hydroxycyclopentanecarboxylate)

• Product Name: cyclohexyl 1-hydroxycyclopentanecarboxylate
• CAS No: 6946-43-6
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 2627254
• PubChem ID: 245370
• Update Time: 2025-04-21

cyclohexyl 1-hydroxycyclopentanecarboxylate Chemical and Physical Properties

Names and Identifiers

• cyclohexyl 1-hydroxycyclopentanecarboxylate
• CTK1I6848; 1-hydroxycyclopentanecarbaldehyde; 1-hydroxy-cyclopentanecarboxylic acid cyclohexyl ester; 1-Hydroxy-cyclopentancarbaldehyd; 1-hydroxy-cyclopentanecarbaldehyde; 1-hydroxy-cyclopentane-1-carbaldehyde; Cyclopentanecarboxaldehyde, 1-hydroxy-; 1-Hydroxy-cyclopentancarbonsaeure-cyclohexylester;
• NSC-57319
• DTXSID50989356
• cyclohexyl 1-hydroxycyclopentane-1-carboxylate
• DS-010709
• 6946-43-6
• NSC57319

• Inchi： 1S/C12H20O3/c13-11(12(14)8-4-5-9-12)15-10-6-2-1-3-7-10/h10,14H,1-9H2
• InChI Key： SWRNQIPNJNOJFR-UHFFFAOYSA-N
• SMILES： O(C(C1(CCCC1)O)=O)C1CCCCC1

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 2.3

Experimental Properties

• Density: 1.11
• Boiling Point: 295.3°C at 760 mmHg
• Flash Point: 117.2°C
• Refractive Index: 1.506
• PSA: 46.53
• LogP: 2.16740